molecular formula C11H8O4 B3053865 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid CAS No. 56661-74-6

4-methyl-1-oxo-1H-isochromene-3-carboxylic acid

Cat. No. B3053865
CAS RN: 56661-74-6
M. Wt: 204.18 g/mol
InChI Key: PDPBEHRWSYREIE-UHFFFAOYSA-N
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Description

4-methyl-1-oxo-1H-isochromene-3-carboxylic acid is a chemical compound with the molecular weight of 204.18 . Its IUPAC name is 4-methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid .


Molecular Structure Analysis

The InChI code for 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid is 1S/C11H8O4/c1-6-7-4-2-3-5-8 (7)11 (14)15-9 (6)10 (12)13/h2-5H,1H3, (H,12,13) . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.


Physical And Chemical Properties Analysis

4-methyl-1-oxo-1H-isochromene-3-carboxylic acid has a molecular weight of 204.18 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Chemical Synthesis

4-methyl-1-oxo-1H-isochromene-3-carboxylic acid is used in the synthesis of various chemical compounds . It’s a versatile compound that can be used as a building block in the creation of more complex molecules .

Pharmaceutical Research

This compound has been used in pharmaceutical research, particularly in the synthesis of indole derivatives . Indole derivatives are important types of molecules and natural products that play a main role in cell biology .

Anti-HIV Research

There’s evidence suggesting that indolyl and oxochromenyl xanthenone derivatives, which can be synthesized using 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid, have potential anti-HIV properties .

Antibacterial Activity

In some studies, solutions containing similar compounds have been irradiated and then tested for antibacterial activity . While not directly tested, it’s possible that 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid could have similar applications.

Biological Potential of Indole Derivatives

The compound has been used in the synthesis of indole derivatives, which have shown various biologically vital properties . These derivatives have attracted increasing attention in recent years for their potential in the treatment of cancer cells, microbes, and different types of disorders in the human body .

Synthesis of 4-oxo-1,4-dihydropyridine-3

4-methyl-1-oxo-1H-isochromene-3-carboxylic acid could potentially be used in the synthesis of 4-oxo-1,4-dihydropyridine-3 , although more research is needed in this area.

properties

IUPAC Name

4-methyl-1-oxoisochromene-3-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8O4/c1-6-7-4-2-3-5-8(7)11(14)15-9(6)10(12)13/h2-5H,1H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDPBEHRWSYREIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(OC(=O)C2=CC=CC=C12)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40495890
Record name 4-Methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40495890
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

204.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

56661-74-6
Record name 4-Methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40495890
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of 2- acetylbenzoic acid (6.21g), diethyl bromomalonate (9.0g.) and potassium hydroxide (2.12g.) in ethanol (50ml.) was heated under reflux for 6 hours. The cooled mixture was evaporated to dryness, water (100ml.) added and extracted with ether. The combined ethereal extracts were washed with water, dried and evaporated to dryness. The residue was heated under reflux with a mixture of concentrated hydrochloric acid (160ml.) -- acetic acid (100ml.) for two hours, cooled poured into iced water (1 liter). Filtration gave the product as a white solid, mp. 250° -2°, (lit mp. 248° -9°) (Found: C, 64.59; H, 4.01. C11H8O4 requires C, 64.70; H, 3.95).
Quantity
6.21 g
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
2.12 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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